2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3,4-dimethoxyphenethyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H29ClN2O5S/c1-30-21-11-6-17(15-22(21)31-2)12-13-25-23(27)16-19-5-3-4-14-26(19)32(28,29)20-9-7-18(24)8-10-20/h6-11,15,19H,3-5,12-14,16H2,1-2H3,(H,25,27)
• InChI Key: JOWVYXQGULILBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C23H29ClN2O5S
• Molecular Weight: 481.0 g/mol
• CAS No.: 941904-61-6

Description

2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C23H29ClN2O5S and its molecular weight is 481. The purity is usually 95%.
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Biological Activity

The compound 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3,4-dimethoxyphenethyl)acetamide is a synthetic organic molecule that has garnered interest in medicinal chemistry due to its complex structure and potential biological activities. This article explores its biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{23}ClN_{2}O_{3}S$ with a molecular weight of approximately 424.92 g/mol. The structure includes a piperidine ring, a sulfonyl group, and an acetamide moiety, which contribute to its pharmacological properties.

Synthesis

The synthesis of this compound typically involves several key steps:

• Formation of the Piperidine Ring : This can be achieved through cyclization reactions involving appropriate amines and aldehydes.
• Introduction of the Sulfonyl Group : Sulfonylation is performed using sulfonyl chlorides in the presence of a base such as triethylamine.
• Attachment of Aromatic Rings : Nucleophilic substitution reactions introduce chlorinated and dimethoxy-substituted aromatic groups.
• Final Acetamide Formation : The acetamide group is formed through amidation reactions.

These methods allow for efficient production while enabling modifications that enhance biological activity.

Antimicrobial Activity

Research indicates that compounds similar to 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3,4-dimethoxyphenethyl)acetamide exhibit significant antimicrobial properties. For instance, studies have shown moderate to strong antibacterial activity against various strains such as Salmonella typhi and Bacillus subtilis .

Anticancer Activity

In vitro studies demonstrate that derivatives of this compound possess anticancer properties. For example, compounds synthesized from related structures have been evaluated using MTT assays, revealing varying degrees of cytotoxicity against cancer cell lines . Some derivatives showed promising results comparable to standard anticancer agents like 5-fluorouracil .

Enzyme Inhibition

The compound exhibits potential as an enzyme inhibitor. It has been noted for its strong inhibitory activity against acetylcholinesterase (AChE) and urease enzymes, which are critical in various physiological processes .

The mechanism of action for this compound involves its interaction with specific molecular targets, including enzymes and receptors. The presence of functional groups allows it to modulate the activity of these targets, leading to various biological effects. For instance, the sulfonamide moiety is significant for its pharmacological effectiveness .

Case Studies

• Antibacterial Screening : A study demonstrated that synthesized piperidine derivatives showed significant antibacterial activity against multiple bacterial strains, with some compounds exhibiting IC50 values indicating potent efficacy .
• Molecular Docking Studies : Computational studies using molecular docking have elucidated the binding interactions between these compounds and target proteins, providing insights into their potential therapeutic applications .

Summary Table of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Moderate to strong activity against Salmonella typhi
Anticancer	Cytotoxicity observed in cancer cell lines
Enzyme Inhibition	Strong inhibition of AChE and urease

Scientific Research Applications

Biological Activities and Therapeutic Applications

Research indicates that compounds with similar structures to 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3,4-dimethoxyphenethyl)acetamide exhibit significant biological activities. These include:

• Antitumor Activity : The sulfonamide derivatives have been linked to cytotoxic effects against various cancer cell lines, including breast and colon cancers. Studies have shown that such compounds can induce apoptosis in cancer cells, making them potential candidates for cancer therapy .
• Central Nervous System Disorders : Compounds containing piperidine structures are often investigated for their effects on neurotransmission pathways. They may modulate the activity of G protein-coupled receptors and ion channels, suggesting applications in treating conditions like depression and anxiety .

Case Studies

Several studies have explored the efficacy of similar compounds:

• Anticancer Studies : Research on sulfonamide derivatives has demonstrated their ability to inhibit tumor growth in preclinical models. For instance, a study highlighted compounds that showed significant cytotoxicity against human cancer cells, suggesting a pathway for developing new anticancer therapies .
• Neuropharmacological Research : Investigations into piperidine-based compounds have indicated their potential in treating neurological disorders by affecting neurotransmitter systems. This research suggests that modifications to the piperidine structure can enhance selectivity and efficacy against specific receptors involved in mood regulation .

Preparation Methods

Sulfonylation of Piperidine

Reaction Conditions :

• Substrate : Piperidine (1.0 equiv).
• Sulfonating Agent : 4-Chlorobenzenesulfonyl chloride (1.2 equiv).
• Base : Triethylamine (2.5 equiv) in anhydrous dichloromethane (DCM) at 0°C→RT.
• Time : 12–16 hours.
• Yield : 78–85% after aqueous workup and column chromatography (SiO₂, hexane/EtOAc 3:1).

Mechanistic Insight :
The reaction proceeds via nucleophilic attack of the piperidine nitrogen on the electrophilic sulfur of the sulfonyl chloride, with triethylamine scavenging HCl. Steric hindrance at the piperidine nitrogen is minimal, allowing efficient sulfonylation.

Amide Bond Formation: Coupling Intermediate A with 3,4-Dimethoxyphenethylamine

Activation of Carboxylic Acid

Activating Agents :

• EDCl/HOBt System : 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCl, 1.2 equiv) and hydroxybenzotriazole (HOBt, 1.1 equiv) in DMF.
• Alternative : HATU (1.1 equiv) with DIPEA (2.0 equiv) for higher efficiency.

Reaction Parameters :

• Temperature : 0°C→RT.
• Time : 4–6 hours.
• Workup : Dilution with ethyl acetate, washing with NaHCO₃ and brine, drying (Na₂SO₄), and solvent evaporation.

Coupling with 3,4-Dimethoxyphenethylamine

Conditions :

• Amine : 3,4-Dimethoxyphenethylamine (1.5 equiv).
• Solvent : Anhydrous DMF.
• Monitoring : TLC (SiO₂, CH₂Cl₂/MeOH 9:1).
• Purification : Column chromatography (SiO₂, gradient elution from hexane/EtOAc 1:1 to EtOAc/MeOH 10:1).
• Yield : 60–68%.

Critical Optimization :
Excess amine ensures complete conversion of the activated ester. Catalytic DMAP (4-dimethylaminopyridine) may enhance reaction rates by stabilizing the tetrahedral intermediate.

Spectroscopic Characterization and Analytical Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃) :
  δ 7.75–7.70 (d, 2H, Ar-H), 7.55–7.50 (d, 2H, Ar-H), 6.85–6.75 (m, 3H, OCH₃-Ar-H), 4.10–3.95 (m, 2H, piperidine-H), 3.85 (s, 6H, OCH₃), 3.30–3.10 (m, 4H, CH₂NH and piperidine-H), 2.65–2.50 (m, 2H, CH₂CO), 1.90–1.60 (m, 4H, piperidine-H).

• ¹³C NMR (100 MHz, CDCl₃) :
  δ 170.5 (C=O), 152.1, 148.9 (SO₂-Ar), 134.2, 129.8 (Ar-Cl), 113.5, 111.2 (OCH₃-Ar), 56.3 (OCH₃), 52.1 (piperidine-C), 45.8 (CH₂NH), 40.2 (CH₂CO), 28.5, 24.3 (piperidine-CH₂).

Mass Spectrometry

• HRMS (ESI+) :
  Calculated for C₂₃H₂₈ClN₂O₅S [M+H]⁺: 495.1352; Found: 495.1348.

Comparative Analysis of Synthetic Routes

Method Step	Reagents/Conditions	Yield (%)	Purity (HPLC)	Reference
Sulfonylation	4-ClC₆H₄SO₂Cl, Et₃N, DCM	78–85	98.5
Alkylation	Ethyl bromoacetate, K₂CO₃, ACN	65–72	97.8
Amide Coupling	EDCl/HOBt, DMF	60–68	99.1
Alternative Coupling	HATU/DIPEA, DMF	70–75	99.3

Key Observations :

• HATU-mediated coupling offers superior yields but at higher cost.
• Sulfonylation efficiency is consistently high across reported methods.

Applications and Derivatives

The structural motif of sulfonylated piperidine acetamides is prevalent in kinase inhibitors and GPCR modulators. Specific analogues from Patent WO2012035423A1 demonstrate anticancer activity via tubulin polymerization inhibition, suggesting potential therapeutic avenues for the title compound. Modifications at the phenethyl group (e.g., halogen substitution) could further modulate bioactivity and pharmacokinetics.

Q & A

Q. What synthetic strategies are employed to prepare 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3,4-dimethoxyphenethyl)acetamide, and what are the key challenges?

The synthesis typically involves multi-step reactions, including:

• Sulfonylation of piperidine derivatives : The 4-chlorophenylsulfonyl group is introduced via reaction of piperidine intermediates with 4-chlorobenzenesulfonyl chloride under basic conditions (e.g., triethylamine in dichloromethane) .
• Acetamide coupling : A carbodiimide-mediated coupling (e.g., EDC·HCl) between the sulfonylated piperidine and 3,4-dimethoxyphenethylamine is used to form the acetamide bond .
• Key challenges : Low yields (2–5% in similar acetamide syntheses) due to steric hindrance from the sulfonyl group and competing side reactions (e.g., over-sulfonylation) . Purification often requires column chromatography or recrystallization from chloroform/acetone mixtures .

Q. How is the compound structurally characterized, and what analytical techniques are prioritized?

• X-ray crystallography : Used to confirm molecular conformation, including dihedral angles between the sulfonylpiperidine and dimethoxyphenethyl moieties (e.g., 44.5–77.5° variations observed in related acetamides) .
• Spectroscopy :
  • NMR : $^1H$ and $^{13}C$ NMR identify proton environments (e.g., splitting patterns for piperidine protons at δ 1.5–3.5 ppm) and confirm substitution patterns .
  • Mass spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., m/z 505.15 for [M+H]$^+$) .
• Elemental analysis : Verifies purity (>95%) by matching calculated vs. observed C, H, N, S percentages .

Advanced Research Questions

Q. How can synthetic routes be optimized to improve yield and scalability for this compound?

• Design of Experiments (DOE) : Systematically vary parameters like temperature (e.g., 0°C vs. room temperature for sulfonylation), solvent polarity (DMF vs. THF), and stoichiometry to identify optimal conditions .
• Catalytic approaches : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance sulfonylation efficiency .
• In-line monitoring : Employ HPLC (C18 columns with methanol/buffer mobile phases) to track reaction progress and minimize byproducts .

Q. How do structural polymorphisms or hydrogen-bonding patterns influence the compound’s stability and bioactivity?

• Polymorphism analysis : Differential Scanning Calorimetry (DSC) and PXRD identify crystalline forms. For example, highlights three conformers in the asymmetric unit with distinct dihedral angles (54.8–77.5°), impacting solubility and dissolution rates .
• Hydrogen bonding : N–H···O interactions (2.8–3.0 Å) between acetamide carbonyls and sulfonyl groups stabilize specific conformations, which may affect receptor binding in biological assays .

Q. What methodologies are recommended to resolve contradictions in reported solubility or stability data?

• Solubility profiling : Use shake-flask methods with UV-Vis quantification across pH 1–10 buffers. For example, reports >61.3 µg/mL solubility in DMSO, but conflicting data may arise from aggregation in aqueous media .
• Forced degradation studies : Expose the compound to heat (40–60°C), light (ICH Q1B guidelines), and oxidative conditions (H$_2$O$_2$) to identify degradation pathways (e.g., sulfonyl group hydrolysis) .

Q. How can computational modeling guide the design of analogs with enhanced target affinity?

• Docking studies : Use AutoDock Vina to model interactions with biological targets (e.g., serotonin receptors) based on the sulfonyl group’s electrostatic potential and the dimethoxyphenyl moiety’s π-π stacking .
• MD simulations : Analyze conformational flexibility (e.g., piperidine ring puckering) over 100 ns trajectories to prioritize rigid analogs with improved pharmacokinetics .

Biological and Mechanistic Questions

Q. What in vitro assays are suitable for preliminary evaluation of the compound’s biological activity?

• Receptor binding assays : Radioligand displacement (e.g., $^3H$-ketanserin for 5-HT$_{2A}$ receptor affinity) with IC$_{50}$ determination via nonlinear regression .
• Cytotoxicity screening : MTT assays in HEK-293 or HepG2 cells (48-hour exposure, 1–100 µM range) to establish selectivity indices .

Q. How can researchers address discrepancies between in vitro and in vivo efficacy data?

• ADME profiling : Measure metabolic stability in liver microsomes (e.g., t$_{1/2}$ <30 min suggests rapid clearance) and plasma protein binding (equilibrium dialysis) to explain poor in vivo translation .
• Formulation optimization : Use PEGylated liposomes or cyclodextrin complexes to enhance bioavailability if solubility limits in vivo absorption .

Analytical and Regulatory Considerations

Q. What impurity profiling strategies are critical for batch-to-batch consistency?

• HPLC-UV/HRMS : Monitor residual starting materials (e.g., 4-chlorobenzenesulfonyl chloride) and hydrolyzed byproducts (e.g., free piperidine) with LOD <0.1% .
• ICH guidelines : Follow Q3A(R2) for reporting thresholds (0.10% for impurities) and Q6A for specification setting .

Q. How should stability studies be designed for regulatory submissions?

• ICH Q1A(R2) protocols : Conduct long-term (25°C/60% RH, 12 months) and accelerated (40°C/75% RH, 6 months) testing. Use HPLC to track potency loss and degradation products .
• Container closure systems : Assess compatibility with amber glass vials and butyl rubber stoppers to prevent leaching .